Cas no 67382-08-5 (2,6-Dinitrobenzene-1,4-diamine)

• Product Name: 2,6-Dinitrobenzene-1,4-diamine
• CAS No: 67382-08-5
• MF: C₆H₆N₄O₄
• MW: 198.13624048233
• MDL: MFCD01321104
• CID: 882204
• PubChem ID: 5258515
• Update Time: 2025-05-22

2,6-Dinitrobenzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• 2,6-dinitrobenzene-1,4-diamine
• 2,6-Dinitro-p-phenylendiamin
• AC1NQZMC
• ALBB-013796
• NSC127001
• 67382-08-5
• LS-04332
• NSC-127001
• MFCD01321104
• AKOS004122957
• DTXSID90413822
• 7-HYDROXY-3-METHYL-4-PHENYLCOUMARIN98
• SCHEMBL5080205
• 2,6-Dinitrobenzene-1,4-diamine

• MDL： MFCD01321104
• Inchi： 1S/C6H6N4O4/c7-3-1-4(9(11)12)6(8)5(2-3)10(13)14/h1-2H,7-8H2
• InChI Key： ZABRHWKDGNVNLW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=C(C=1N)[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 198.03898
• Monoisotopic Mass: 198.03890469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 144Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 463.4±40.0 °C at 760 mmHg
• Flash Point: 234.1±27.3 °C
• PSA: 138.32
• LogP: 2.87620
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2,6-Dinitrobenzene-1,4-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Dinitroanilines

Additional information on 2,6-Dinitrobenzene-1,4-diamine

2,6-Dinitrobenzene-1,4-diamine (CAS No. 67382-08-5)

The compound 2,6-Dinitrobenzene-1,4-diamine, also known by its CAS registry number 67382-08-5, is a significant aromatic amine derivative with a wide range of applications in various fields. This compound is characterized by its unique chemical structure, which includes a benzene ring substituted with two nitro groups at the 2 and 6 positions and two amino groups at the 1 and 4 positions. The combination of these functional groups imparts distinctive chemical properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of 2,6-Dinitrobenzene-1,4-diamine in the development of advanced materials. For instance, researchers have explored its potential as a precursor for synthesizing high-performance polymers and polymeric materials. The compound's ability to undergo various condensation reactions has been leveraged to create materials with enhanced mechanical strength and thermal stability. These findings underscore its role in the growing field of materials science.

In addition to its role in materials synthesis, 2,6-Dinitrobenzene-1,4-diamine has also been studied for its applications in pharmaceuticals and agrochemicals. Its structure provides a versatile platform for designing bioactive molecules. Recent research has focused on its use as an intermediate in the synthesis of novel drugs targeting specific biological pathways. The compound's reactivity and selectivity make it an ideal candidate for such applications.

The synthesis of 2,6-Dinitrobenzene-1,4-diamine involves a series of well-established organic reactions. Typically, it is prepared through nitration and diazotization processes. The nitration step introduces the nitro groups at specific positions on the benzene ring, while diazotization facilitates the introduction of amino groups. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

From a toxicological perspective, understanding the safety profile of 2,6-Dinitrobenzene-1,4-diamine is crucial for its industrial use. Recent studies have examined its potential health risks and environmental impact. While preliminary data suggest that exposure to this compound may pose certain hazards under specific conditions, further research is needed to fully characterize its toxicity profile.

The increasing demand for sustainable chemical processes has led to investigations into greener synthesis methods for 2,6-Dinitrobenzene-1,4-diamine. Researchers are exploring catalytic systems that can reduce energy consumption and minimize waste generation during production. These efforts align with global trends toward environmentally friendly manufacturing practices.

In conclusion, 2,6-Dinitrobenzene-1,4-diamine (CAS No. 67382-08-5) stands out as a versatile compound with diverse applications across multiple industries. Its unique chemical properties continue to drive innovative research aimed at unlocking new possibilities for its use. As scientific advancements progress, this compound is expected to play an even more prominent role in shaping future technologies.